1-(5-Fluoro-8-hydroxyquinolin-7-yl)ethanone

• Molecular Formula: C11H8FNO2
• Molecular Weight: 205.18 g/mol
• IUPAC Name: 1-(5-fluoro-8-hydroxyquinolin-7-yl)ethanone
• InChI: InChI=1S/C11H8FNO2/c1-6(14)8-5-9(12)7-3-2-4-13-10(7)11(8)15/h2-5,15H,1H3
• InChI Key: USAZFQSMPYPYKR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C2C=CC=NC2=C1O)F

Description

1-(5-Fluoro-8-hydroxyquinolin-7-yl)ethanone is a useful research compound. Its molecular formula is C11H8FNO2 and its molecular weight is 205.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-fluoroquinolin-8-ol (15.0 g, 91.9 mmol, from TCI), aluminum trichloride (50.00 g, 375.0 mmol), and acetyl chloride (30.2 mL, 425 mmol) was stirred at 0° C. for 4 hours, then heated at 130° C. for 12 hours, cooled, and decomposed with water (98 mL) (with external ice-cooling when necessary) and conc. hydrogen chloride in water (33 mL). The precipitate was filtered, and dried under reduced pressure. The solid obtained was then dissolved in 100 mL of water. The mixture was cooled with an ice bath and its pH was adjusted to 4 with slow addition of 20% NaOH. The suspension was filtered, washed with water and air dried to give the desired product (18.9 g, 100%). LCMS calculated for C11H9FNO2 (M+H)+: m/z =206.1; Found: 206.0.